Cas no 2102411-00-5 (4-CHLORO-8,8-DIFLUORO-6,7,8,9-TETRAHYDROBENZOFURO[3,2-D]PYRIMIDIN-2-AMINE)

• Product Name: 4-CHLORO-8,8-DIFLUORO-6,7,8,9-TETRAHYDROBENZOFURO[3,2-D]PYRIMIDIN-2-AMINE
• CAS No: 2102411-00-5
• MF: C₁₀H₈ClF₂N₃O
• MW: 259.639827728271
• CID: 5707407
• PubChem ID: 138109302
• Update Time: 2023-10-15

4-CHLORO-8,8-DIFLUORO-6,7,8,9-TETRAHYDROBENZOFURO[3,2-D]PYRIMIDIN-2-AMINE Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-8,8-DIFLUORO-6,7,8,9-TETRAHYDROBENZOFURO[3,2-D]PYRIMIDIN-2-AMINE
• 2102411-00-5
• 4-Chloro-8,8-difluoro-7,9-dihydro-6H-[1]benzofuro[3,2-d]pyrimidin-2-amine
• Benzofuro[3,2-d]pyrimidin-2-amine, 4-chloro-8,8-difluoro-6,7,8,9-tetrahydro-

• Inchi： 1S/C10H8ClF2N3O/c11-8-7-6(15-9(14)16-8)4-3-10(12,13)2-1-5(4)17-7/h1-3H2,(H2,14,15,16)
• InChI Key： BUCGYYQYHMMCAF-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C3=C(CCC(C3)(F)F)O2)N=C(N)N=1

Computed Properties

• Exact Mass: 259.0323959g/mol
• Monoisotopic Mass: 259.0323959g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• Density: 1.58±0.1 g/cm3(Predicted)
• Boiling Point: 440.0±55.0 °C(Predicted)
• pka: 1.96±0.40(Predicted)